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Compound of Interest

Hexadecyiltrimethylammonium
Compound Name:
Hexafluorophosphate

Cat. No. B012089

This document provides a comprehensive overview of the material safety data for
Hexadecyltrimethylammonium Hexafluorophosphate, tailored for researchers, scientists,
and professionals in drug development. It consolidates critical safety information, physical and
chemical properties, and procedural guidelines for safe handling, storage, and emergency
response.

Identifier Value

] Hexadecyltrimethylammonium
Chemical Name
Hexafluorophosphate

Cetyltrimethylammonium

Synonyms Hexafluorophosphate[1][2]

CAS Number 101079-29-2[1][3]

Molecular Formula C19Ha2FeNP[1][4][5]

Molecular Weight 429.52 g/mol [3][5]

IUPAC Name hexadecyl(trimethyl)azanium;hexafluorophosph

ate[4]
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Hazard Identification

This substance is classified as hazardous. The primary hazards are skin and eye irritation.[1][4]
» GHS Classification:
o Skin Irritation (Category 2)[1][4]
o Serious Eye Irritation (Category 2)[1][4]
 Signal Word: Warning[1][4]
» Pictogram:
o GHSO07 (Exclamation Mark)
Hazard Statements:
e H315: Causes skin irritation.[1][4]
e H319: Causes serious eye irritation.[1][4]
Precautionary Statements:
e P264: Wash hands and face thoroughly after handling.[1][4]
» P280: Wear protective gloves, eye protection.[1][4]
e P302+P352: IF ON SKIN: Wash with plenty of water.[1][4]
e P332+P313: If skin irritation occurs: Get medical advice or attention.[1]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1][4]

o P337+P313: If eye irritation persists: Get medical advice or attention.[1]

o P362+P364:. Take off contaminated clothing and wash it before reuse.[1][4]
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Physical and Chemical Properties

Property Value

Physical State Solid, Powder to Crystal[1][3][5]

Color White to Almost White[1][3][5]

Melting Point 185 °C[1][2][3]

Purity >98.0%[1][3][5]

Odor No data available[1]

Solubility Almost transparent in hot Methanol.[2]
Boiling Point No data available[1]

Flash Point No data available[1]

Experimental Protocols: Emergency and Handling
Procedures

While specific research protocols are application-dependent, the following safety and
emergency procedures are critical when working with this compound.

First-Aid Measures Protocol:

Inhalation: Remove the victim to fresh air. If the individual feels unwell, seek medical advice.

[1]

o Skin Contact: Immediately wash the affected area with plenty of water. If skin irritation
develops, seek medical attention. Contaminated clothing must be removed and washed
before reuse.[1]

o Eye Contact: Rinse eyes cautiously with water for several minutes. If contact lenses are
present, remove them if it is easy to do so and continue rinsing. If eye irritation persists, it is
necessary to get medical advice.[1]

 Ingestion: Rinse the mouth. If the person feels unwell, seek medical advice.[1]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.tcichemicals.com/BE/en/sds/H0733_EU_6N.pdf
https://labproinc.com/products/hexadecyltrimethylammonium-hexafluorophosphate-25g-h0733-25g
https://cymitquimica.com/products/3B-H0733/hexadecyltrimethylammonium-hexafluorophosphate/
https://www.tcichemicals.com/BE/en/sds/H0733_EU_6N.pdf
https://labproinc.com/products/hexadecyltrimethylammonium-hexafluorophosphate-25g-h0733-25g
https://cymitquimica.com/products/3B-H0733/hexadecyltrimethylammonium-hexafluorophosphate/
https://www.tcichemicals.com/BE/en/sds/H0733_EU_6N.pdf
https://amp.chemicalbook.com/ProductChemicalPropertiesCB6315269_EN.htm
https://labproinc.com/products/hexadecyltrimethylammonium-hexafluorophosphate-25g-h0733-25g
https://www.tcichemicals.com/BE/en/sds/H0733_EU_6N.pdf
https://labproinc.com/products/hexadecyltrimethylammonium-hexafluorophosphate-25g-h0733-25g
https://cymitquimica.com/products/3B-H0733/hexadecyltrimethylammonium-hexafluorophosphate/
https://www.tcichemicals.com/BE/en/sds/H0733_EU_6N.pdf
https://amp.chemicalbook.com/ProductChemicalPropertiesCB6315269_EN.htm
https://www.tcichemicals.com/BE/en/sds/H0733_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/H0733_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/H0733_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/H0733_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/H0733_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/H0733_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 First-Aider Protection: Rescuers should wear appropriate personal protective equipment,
such as rubber gloves and safety goggles.[1]

Inhalation Move to Fresh Air
Symptoms Persist/
Skin Contact | wash with Plenty of Water s Get Medical Advice/
. Attention
A o
Type of — Assess Condition End Protocol
Eye Contact—> Rinse Eyes Cautiously N
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Ingestion —

Rinse Mouth

Click to download full resolution via product page
Caption: First-Aid Protocol for Exposure Incidents.
Accidental Release Measures (Spill Cleanup Protocol):

e Personal Precautions: Use appropriate personal protective equipment (PPE). Keep
unnecessary personnel away from the spill area. Ensure adequate ventilation.

o Environmental Precautions: Prevent the product from entering drains or waterways.
e Containment and Cleanup:

o Absorb the spilled material with an inert absorbent material (e.g., dry sand, earth, or
sawdust).

o For larger spills, create a bund to contain the material.

o Collect the adhered or collected material and place it in a suitable container for disposal,
following all relevant laws and regulations.[6]

Handling and Storage Protocol:
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» Handling: Handle the chemical in a well-ventilated area.[1] Wear appropriate protective
equipment to avoid contact with skin, eyes, and clothing. Wash hands and face thoroughly

after handling.[1] Avoid generating dust or aerosols.[1]

o Storage: Keep the container tightly closed.[1] Store in a cool, dark, and dry place.[1][2] The
recommended storage temperature is between 2-8°C.[2] Store away from incompatible

materials, such as oxidizing agents.[1]
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Handling Hexadecyltrimethylammonium

Hexafluorophosphate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Hexadecyltrimethylammonium Hexafluorophosphate: A
Technical Safety and Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b012089#hexadecyltrimethylammonium-
hexafluorophosphate-material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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